Cas no 274686-28-1 (1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine)

1-2-(Propan-2-yl)-1,3-dioxolan-2-ylmethanamine is a versatile amine-functionalized dioxolane derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive primary amine group attached to a dioxolane ring, which provides stability while enabling further functionalization. The propan-2-yl substituent enhances steric control, making it useful in asymmetric synthesis. This compound is particularly valuable in the preparation of chiral auxiliaries, ligands, and bioactive molecules due to its balanced reactivity and selectivity. Its stability under mild conditions and compatibility with various reaction conditions make it a practical choice for researchers in medicinal chemistry and material science.

1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine structure

274686-28-1 structure

Product Name:1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine

CAS No:274686-28-1

MF:C₇H₁₅NO₂

MW:145.199502229691

MDL:MFCD34186590

CID:3189447

PubChem ID:54090350

Update Time:2025-08-11

1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 1,3-DIOXOLANE-2-METHANAMINE, 2-(1-METHYLETHYL)-
- 1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine
- 1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine
- (2-isopropyl-1,3-dioxolan-2-yl)methanamine
- 274686-28-1
- DB-160623
- EN300-28310772
- 983-869-7
- 1-(2-(Propan-2-yl)-1,3-dioxolan-2-yl)methanamine
- SCHEMBL5674272
- MDL： MFCD34186590
- Inchi： 1S/C7H15NO2/c1-6(2)7(5-8)9-3-4-10-7/h6H,3-5,8H2,1-2H3
- InChI Key： MTKHSQUJDJZNRN-UHFFFAOYSA-N
- SMILES： O1CCOC1(CN)C(C)C

Computed Properties

Exact Mass: 145.110278721Da
Monoisotopic Mass: 145.110278721Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 44.5Å²

1-2-(propan-2-yl)-1,3-dioxolan-2-ylmethanamine Pricemore >>

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Enamine	EN300-28310772-1g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95%	1g	$1086.0	2023-09-07
Enamine	EN300-28310772-5g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95%	5g	$3147.0	2023-09-07
Enamine	EN300-28310772-10g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95%	10g	$4667.0	2023-09-07
Enamine	EN300-28310772-0.05g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	0.05g	$252.0	2025-03-19
Enamine	EN300-28310772-0.1g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	0.1g	$376.0	2025-03-19
Enamine	EN300-28310772-0.25g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	0.25g	$538.0	2025-03-19
Enamine	EN300-28310772-0.5g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	0.5g	$847.0	2025-03-19
Enamine	EN300-28310772-1.0g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	1.0g	$1086.0	2025-03-19
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Enamine	EN300-28310772-5.0g	1-[2-(propan-2-yl)-1,3-dioxolan-2-yl]methanamine	274686-28-1	95.0%	5.0g	$3147.0	2025-03-19